Cas no 140366-64-9 (Flemiphilippinin A)

Flemiphilippinin A Properties

Names and Identifiers

• flemiphilippinin A
• 7-(3,4-Dihydroxyphenyl)-3-(1,1-dimethyl-2-propen-1-yl)-5-hydroxy-2,2-dimethyl-10-(3-methyl-2-buten-1-yl)-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• BDBM50442399
• 140366-64-9
• C30H32O6
• AKOS037515006
• CHEMBL2442948
• MS-29081
• 3-(3,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-10-(3-methylbut-2-en-1-yl)-7-(2-methylbut-3-en-2-yl)pyrano[3,2-g]chromen-4-one
• HY-N4316
• 7-(3,4-dihydroxyphenyl)-5-hydroxy-2,2-dimethyl-3-(2-methylbut-3-en-2-yl)-10-(3-methylbut-2-enyl)pyrano[3,2-g]chromen-6-one
• 3-(3,4-Dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-10-(3-methylbut-2-en-1-yl)-7-(2-methylbut-3-en-2-yl)pyrano[3,2-g]chromen-4(8H)-one
• CS-0032738
• E80667
• 5,3',4'-Trihydroxy-8-prenyl-6'',6''-dimethyl-5''-(1,1-dimethyl-2-propenyl)pyrano[2'',3'':7,6]isoflavone
• Flemiphilippinin A
• 7-(3,4-dihydroxyphenyl)-5-hydroxy-2,2-dimethyl-3-(2-methylbut-3-en-2-yl)-10-(3-methylbut-2-enyl)pyrano(3,2-g)chromen-6-one
• CHEBI:228870
• DA-73379
• +Expand

• InChIKey： VBTMMYSERQFPPK-UHFFFAOYSA-N
• Inchi： 1S/C30H32O6/c1-8-29(4,5)23-14-19-25(33)24-26(34)20(17-10-12-21(31)22(32)13-17)15-35-28(24)18(11-9-16(2)3)27(19)36-30(23,6)7/h8-10,12-15,31-33H,1,11H2,2-7H3
• SMILES： O1C2=C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C3=C(C(C(C4C([H])=C([H])C(=C(C=4[H])O[H])O[H])=C([H])O3)=O)C(=C2C([H])=C(C(C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 488.219889g/mol
• Surface Charge: 0
• XLogP3: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 488.219889g/mol
• Monoisotopic Mass: 488.219889g/mol
• Topological Polar Surface Area: 96.2Ų
• Heavy Atom Count: 36
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 488.6

Experimental Properties

• Boiling Point: 686.0±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 224.9±25.0 °C
• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Xanthones
• Flavonoids